![molecular formula C23H32N4O2 B2481398 1-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-(4-methoxyphenethyl)urea CAS No. 1448044-48-1](/img/structure/B2481398.png)
1-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-(4-methoxyphenethyl)urea
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Description
1-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-(4-methoxyphenethyl)urea is a useful research compound. Its molecular formula is C23H32N4O2 and its molecular weight is 396.535. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Approaches
Research has delved into the synthesis of urea derivatives through various methods, highlighting their potential in scientific studies. For instance, the synthesis of cyclic dipeptidyl ureas through the Ugi reaction and subsequent treatments has led to a new class of pseudopeptidic triazines, demonstrating urea derivatives' versatility in creating novel compounds (M. Sañudo, S. Marcaccini, Sara Basurto, T. Torroba, 2006). Similarly, the development of stable deuterium-labeled urea derivatives for LC–MS analysis in pharmacokinetic studies underscores the critical role of these compounds in drug research and development (D. Liang, Yueqiu Wang, Tingchang Yan, Zhaoyang Wang, 2020).
Advances in Molecular Design
The design and evaluation of flexible urea derivatives as acetylcholinesterase inhibitors showcase the strategic modifications of urea structures to enhance biological activity, offering insights into the development of therapeutic agents (J. Vidaluc, F. Calmel, D. Bigg, E. Carilla, M. Briley, 1995). Moreover, the synthesis of ethyl 6-Methyl-2-oxo-4-{4-[(1-phenyl-1H-1,2,3-triazol-4-yl)methoxy]phenyl}-1,2,3,4-tetrahydropyrimidine-5-carboxylate using the Biginelli reaction illustrates the inventive routes to complex urea-based heterocycles, highlighting the compound's significance in exploring new chemical entities (I. Gonçalves, Gabriel Oliveira de Azambuja, L. Davi, Guilherme Arraché Gonçalves, L. Kagami, G. M. Neves, João Pedro Silveira, R. F. Canto, V. Eifler-Lima, 2019).
properties
IUPAC Name |
1-[(1-cyclopentyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N4O2/c1-29-19-12-10-17(11-13-19)14-15-24-23(28)25-16-21-20-8-4-5-9-22(20)27(26-21)18-6-2-3-7-18/h10-13,18H,2-9,14-16H2,1H3,(H2,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKIXTLRVHRNVDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)NCC2=NN(C3=C2CCCC3)C4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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